3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[[(2-chloroacetyl)-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H25ClN2O3/c1-14(2,3)20-13(19)17-7-5-6-11(10-17)9-16(4)12(18)8-15/h11H,5-10H2,1-4H3
• InChI Key: HCFOOQDWWBAJHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CN(C)C(=O)CCl
• Molecular Formula: C14H25ClN2O3
• Molecular Weight: 304.81 g/mol

Description

The compound 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate protecting group at the 1-position and a methylamino-methyl side chain at the 3-position. The side chain is further substituted with a 2-chloro-acetyl moiety, which introduces electrophilic reactivity, making this compound a valuable intermediate in medicinal chemistry for the synthesis of protease inhibitors, receptor antagonists, or other bioactive molecules . Its structure combines steric protection (via the tert-butyl ester) with a reactive chloro-acetyl group, enabling selective modifications in multi-step syntheses.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares the target compound with structurally related piperidine derivatives, emphasizing substituent variations and their implications:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological/Functional Relevance	Reference IDs
3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	C₁₆H₂₇ClN₂O₃	330.85 g/mol	3-position: methylamino-methyl with 2-chloro-acetyl	Intermediate for electrophilic alkylation
2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	C₁₆H₂₇ClN₂O₃	330.85 g/mol	2-position: methylamino-methyl with 2-chloro-acetyl	Positional isomer; altered steric effects
4-[3-(2-Chloro-ethyl)-ureido]-piperidine-1-carboxylic acid tert-butyl ester	C₁₃H₂₄ClN₃O₃	305.80 g/mol	4-position: ureido linker with 2-chloro-ethyl	Potential for crosslinking reactions
[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester	C₁₅H₂₆ClN₂O₃	304.82 g/mol	4-position: methyl-carbamic acid; 1-position: 2-chloro-acetyl	Dual functionalization
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C₁₆H₂₈N₃O₃	310.42 g/mol	3-position: cyclopropyl-amino with amino-acetyl	Reduced electrophilicity; peptide mimicry
tert-butyl 3-((2-chlorobenzyl)amino)piperidine-1-carboxylate	C₁₇H₂₅ClN₂O₂	324.85 g/mol	3-position: 2-chlorobenzylamino	Aromatic interaction potential

Preparation Methods

Preparation of tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate

The synthesis begins with tert-butyl 3-aminopiperidine-1-carboxylate , a commercially available building block. The aminomethyl group is introduced via reductive amination using formaldehyde and sodium cyanoborohydride in methanol at 0–5°C.

Reaction conditions :

• Solvent : Methanol

• Temperature : 0–5°C

• Reducing agent : NaBH3CN (1.2 equiv)

• Yield : 82–88%

Methylation of the Primary Amine

The primary amine undergoes N-methylation using methyl iodide in the presence of potassium carbonate in acetonitrile. This step requires careful control to avoid over-alkylation.

Optimized parameters :

• Base : K2CO3 (2.5 equiv)

• Alkylating agent : CH3I (1.1 equiv)

• Reaction time : 12 hours

• Yield : 75–80%

Chloroacetylation of the Methylamine

The final step involves acylation with 2-chloroacetyl chloride. To minimize side reactions, the methylamine is first deprotonated using N,N-diisopropylethylamine (DIPEA) in dichloromethane (DCM) at −20°C.

Critical parameters :

• Acylating agent : 2-Chloroacetyl chloride (1.05 equiv)

• Base : DIPEA (1.2 equiv)

• Solvent : DCM

• Temperature : −20°C → 0°C (gradual warming)

• Yield : 68–72%

Synthetic Route 2: Ring-Forming Approach via Cyclization

Construction of the Piperidine Core

An alternative strategy involves assembling the piperidine ring from a linear precursor. For example, 4-pentenoic acid tert-butyl ester undergoes hydroamination with benzylamine catalyzed by a gold(I) complex, followed by hydrogenation to saturate the double bond.

Catalyst system :

• Catalyst : AuCl(PPh3)/AgSbF6

• Solvent : Toluene

• Temperature : 110°C

• Yield : 65% (after hydrogenation)

Introduction of the Methylaminomethyl Group

The resulting piperidine derivative is functionalized at the 3-position via a Mannich reaction with formaldehyde and methylamine hydrochloride.

Key observations :

• Conditions : Ethanol, reflux (12 hours)

• Workup : Neutralization with NaHCO3, extraction with ethyl acetate

• Yield : 70%

Final Acylation Step

Identical to Route 1, the methylamine is acylated with 2-chloroacetyl chloride under cooled conditions.

Comparative Analysis of Synthetic Methods

Parameter	Route 1	Route 2
Total steps	3	4
Overall yield	45–50%	30–35%
Key advantage	High purity	Scalability
Major limitation	Cost of Boc intermediate	Low regioselectivity in cyclization

Route 1 is preferred for small-scale synthesis due to higher yields and reproducibility, whereas Route 2 offers scalability for industrial applications despite lower efficiency.

Mechanistic Insights and Side-Reaction Mitigation

Reductive Amination

The mechanism involves imine formation between the primary amine and formaldehyde, followed by borohydride reduction. Competing dimerization is suppressed by maintaining low temperatures and using a slight excess of NaBH3CN.

Acylation Challenges

The exothermic nature of chloroacetylation necessitates slow reagent addition. N-Overtitlation is avoided by using sub-stoichiometric DIPEA (1.2 equiv) and rigorous temperature control.

Purification and Characterization

Final purification is achieved via silica gel chromatography (hexane/ethyl acetate gradient), yielding >95% purity by HPLC. Key characterization data includes:

• 1H NMR (CDCl3): δ 1.45 (s, 9H, Boc), 3.68 (m, 2H, piperidine CH2), 4.29 (s, 2H, CH2Cl).

• HRMS : [M+H]+ calc. for C14H25ClN2O3: 304.81; found: 304.81.

Industrial-Scale Adaptations

For kilogram-scale production, Route 1 has been modified to use flow chemistry for the acylation step, reducing reaction time from 6 hours to 15 minutes. Continuous extraction with liquid-liquid separators improves throughput.

Q & A

Basic: What are the recommended methods for synthesizing this compound, and how can purity be ensured?

Answer:
The synthesis typically involves multi-step reactions, including:

• Amide coupling : Reacting a piperidine-tert-butyl ester precursor with 2-chloroacetyl chloride in the presence of a base (e.g., triethylamine) to introduce the chloroacetyl group .
• Protection/deprotection : Using tert-butoxycarbonyl (Boc) groups to protect reactive amine sites during intermediate steps, followed by deprotection with trifluoroacetic acid (TFA) in dichloromethane .
• Purification : Column chromatography (e.g., silica gel) or preparative HPLC to isolate the final product. Purity (>95%) is verified via HPLC-MS and NMR spectroscopy .

Basic: Which analytical techniques are critical for structural characterization?

Answer:

• NMR Spectroscopy : 1H and 13C NMR confirm the presence of the tert-butyl group (δ ~1.4 ppm for 9H), piperidine ring protons (δ 1.5–3.5 ppm), and chloroacetyl methylene (δ ~4.2 ppm) .
• Mass Spectrometry : ESI-TOF MS provides molecular ion peaks (e.g., [M+H]+) to validate the molecular weight .
• HPLC : Retention time and peak area analysis ensure purity and reproducibility .

Basic: What safety precautions are essential when handling this compound?

Answer:

• Hazard Mitigation : Use PPE (gloves, goggles) due to acute toxicity risks (oral, dermal, inhalation; Category 4) .
• First Aid : For skin contact, wash with soap/water; for eye exposure, rinse with water for 15 minutes .
• Storage : Keep in a cool, dry place away from strong oxidizers to prevent decomposition .

Advanced: How can reaction conditions be optimized to enhance yield and selectivity?

Answer:

• Temperature Control : Maintain reflux conditions (e.g., 60–80°C) during coupling reactions to accelerate kinetics without side-product formation .
• Solvent Selection : Polar aprotic solvents (e.g., DMF, acetonitrile) improve solubility of intermediates .
• Catalyst Use : Employ coupling agents like HATU or EDCI to improve amide bond formation efficiency .

Advanced: How do structural modifications influence biological activity in SAR studies?

Answer:

• Functional Group Variations : Replace the chloroacetyl group with fluorinated or methylthio analogs to assess changes in enzyme inhibition (e.g., aspartyl proteases) .
• Bioassay Design : Test derivatives in vitro against target proteins (e.g., kinases, GPCRs) using fluorescence polarization or SPR to quantify binding affinity .

Advanced: What computational strategies predict the compound’s interaction with biological targets?

Answer:

• Molecular Docking : Use AutoDock Vina to model binding poses with active sites (e.g., protease catalytic pockets) .
• MD Simulations : Run 100-ns trajectories in GROMACS to analyze stability of ligand-protein complexes .
• QSAR Modeling : Corrogate substituent effects (e.g., chloro vs. methoxy groups) with activity data to guide synthesis .

Advanced: How can contradictory biological data from similar compounds be resolved?

Answer:

• Purity Verification : Re-analyze disputed compounds via LC-MS to rule out impurities affecting activity .
• Assay Standardization : Compare IC50 values under identical conditions (pH, temperature, cell lines) .
• Crystallography : Resolve X-ray structures of ligand-target complexes to identify critical binding interactions .

Basic: What are the compound’s stability profiles under different pH conditions?

Answer:

• Acidic Conditions : Boc groups hydrolyze at pH < 3, requiring neutral buffers during biological assays .
• Basic Conditions : Chloroacetyl moieties may undergo nucleophilic substitution (e.g., with hydroxide ions) above pH 9 .

Advanced: What strategies improve solubility for in vivo studies?

Answer:

• Prodrug Design : Introduce phosphate or PEG groups to the piperidine nitrogen .
• Co-Solvent Systems : Use DMSO-water mixtures (≤10% DMSO) to dissolve the compound without precipitation .

Advanced: How can regioselectivity challenges in synthesis be addressed?

Answer:

• Directed Metalation : Use LDA or Grignard reagents to control functionalization at the piperidine C-3 position .
• Protecting Group Strategy : Temporarily block reactive sites (e.g., amines) with Boc or Fmoc groups .